(4-(Benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)(4-(morpholinosulfonyl)phenyl)methanone

• IUPAC Name: [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-(4-morpholin-4-ylsulfonylphenyl)methanone
• InChI: InChI=1S/C23H27N3O6S/c27-23(19-2-4-20(5-3-19)33(28,29)26-11-13-30-14-12-26)25-9-7-24(8-10-25)16-18-1-6-21-22(15-18)32-17-31-21/h1-6,15H,7-14,16-17H2
• InChI Key: CVBROWUYAHPNRC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCOCC5
• Molecular Formula: C23H27N3O6S
• Molecular Weight: 473.5 g/mol

Description

This compound is a derivative of aryl piperazine. It is part of a class of compounds that have been identified as having good anticonvulsant activity in vivo. The compound is also related to a number of other compounds with similar structures, such as 4-(Benzo[d][1,3]dioxol-5-yl)-5-methylthiazol-2-amine.

Synthesis Analysis

The synthesis of this compound has been described in the literature. It involves the use of piperazine derivatives and is part of ongoing research into potent anticonvulsant agents.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a number of different functional groups present. These include a benzo[d][1,3]dioxol-5-ylmethyl group, a piperazin-1-yl group, and a morpholinosulfonyl phenyl group.

Scientific Research Applications

Nutraceuticals

The compound could potentially be used in the development of nutraceuticals. Nutraceuticals are products derived from food sources that provide extra health benefits, in addition to the basic nutritional value found in foods.

Bioactive Research

This compound could be used in bioactive research. Bioactive compounds have actions in the body that may promote good health. They are found in small amounts in foods and dietary supplements.

Atmospheric Science

While not directly mentioned, the application of similar complex compounds in atmospheric science has been noted. Such compounds can help in improving our understanding of the Earth-Atmosphere system, as well as our ability to monitor, predict, and respond to atmospheric observations and simulations.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various cellular targets, including receptors and enzymes, which play crucial roles in cellular signaling and metabolic pathways .

Mode of Action

The compound likely interacts with its targets, leading to changes in their activity. This can result in alterations in cellular processes, potentially leading to the observed effects .

Biochemical Pathways

Based on the structure and known activities of similar compounds, it can be inferred that the compound may influence several biochemical pathways, leading to downstream effects on cellular functions .

Result of Action

Similar compounds have been shown to induce changes at the molecular and cellular levels, such as inducing apoptosis and causing cell cycle arrests .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets.

Safety and Hazards

The compound has been found to show good antidepressant activity and did not exhibit any significant toxicity in a sub-acute toxicity rat model at a dose of 100 mg/kg, per oral for 14 days.

Future Directions

Given its broad spectrum of anticonvulsant activity in several seizure models along with satisfactory antidepressant activity, this compound may be further developed as a potential therapeutic agent for therapy of epileptic disorders.